Cas no 169227-25-2 ((2S)-4,4-diethoxybutan-2-ol)

• Product Name: (2S)-4,4-diethoxybutan-2-ol
• CAS No: 169227-25-2
• MF: C₈H₁₈O₃
• MW: 162.226723194122
• CID: 5901745
• PubChem ID: 165611653
• Update Time: 2025-06-13

(2S)-4,4-diethoxybutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4,4-diethoxybutan-2-ol
• EN300-1737586
• 169227-25-2

• Inchi： 1S/C8H18O3/c1-4-10-8(11-5-2)6-7(3)9/h7-9H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： PZFICWWBEDKOSI-ZETCQYMHSA-N
• SMILES： O(CC)C(C[C@H](C)O)OCC

Computed Properties

• Exact Mass: 162.125594432g/mol
• Monoisotopic Mass: 162.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 79.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.7Ų

Additional information on (2S)-4,4-diethoxybutan-2-ol

Comprehensive Overview of (2S)-4,4-diethoxybutan-2-ol (CAS No. 169227-25-2): Properties, Applications, and Industry Insights

(2S)-4,4-diethoxybutan-2-ol (CAS No. 169227-25-2) is a chiral organic compound with significant relevance in pharmaceutical synthesis, fragrance formulation, and specialty chemical manufacturing. This optically active alcohol, characterized by its diethoxy functional group and (2S)-stereochemistry, has garnered attention for its role as a versatile intermediate in asymmetric synthesis. The compound's unique structure enables precise control over stereochemical outcomes, making it invaluable for producing enantiomerically pure APIs (Active Pharmaceutical Ingredients).

In recent years, the demand for chiral building blocks like (2S)-4,4-diethoxybutan-2-ol has surged due to advancements in green chemistry and biocatalysis. Researchers frequently search for "sustainable synthesis of chiral alcohols" or "CAS 169227-25-2 solubility data," reflecting industry priorities. The compound's ethoxy-protected hydroxyl groups enhance stability during multi-step reactions, addressing common challenges in peptide coupling and heterocycle formation.

From a physicochemical perspective, 169227-25-2 exhibits moderate polarity (logP ~1.2) and excellent solubility in polar aprotic solvents such as DMF or THF. Its boiling point (approximately 230°C at 760 mmHg) and refractive index (n20/D 1.418) make it compatible with standard industrial processes. Analytical techniques like HPLC chiral separation and GC-MS are commonly employed for purity verification, with >98% enantiomeric excess (ee) being typical for pharmaceutical-grade material.

The compound's applications extend to flavor & fragrance industries, where its degradation products contribute to fruity ester profiles. Patent literature reveals its utility in synthesizing gamma-lactones for food additives and non-linear optical materials. Recent publications highlight its role in metal-organic frameworks (MOFs) synthesis, particularly for asymmetric catalysis supports – a topic trending in materials science forums.

Regulatory compliance for (2S)-4,4-diethoxybutan-2-ol aligns with REACH and FDA ICH Q3C guidelines. Suppliers increasingly address "GMP manufacturing of CAS 169227-25-2" queries, reflecting heightened quality expectations. Storage recommendations typically specify argon atmosphere protection at 2-8°C to prevent oxidative degradation, with shelf-life studies confirming 24-month stability under these conditions.

Emerging research explores the compound's potential in flow chemistry systems, where its reaction kinetics enable efficient continuous processing. Computational chemistry studies (DFT calculations) model its conformational behavior, aiding in molecular docking simulations for drug discovery. These interdisciplinary applications position 169227-25-2 as a compound bridging traditional organic chemistry with cutting-edge process intensification technologies.

Market analysis indicates steady growth for chiral intermediates, with (2S)-4,4-diethoxybutan-2-ol benefiting from expanding proteolysis-targeting chimera (PROTAC) development. Industry reports correlate its availability with regional CDMO capabilities, particularly in Asia-Pacific innovation hubs. Environmental considerations drive interest in bio-based production routes, with recent breakthroughs in enzymatic asymmetric reduction of precursor ketones.

Technical discussions frequently address scaling-up challenges for 169227-25-2, particularly regarding diastereomer separation during industrial-scale purification. Advanced techniques like simulated moving bed (SMB) chromatography have demonstrated superior efficiency compared to traditional crystallization methods. These process innovations respond to the pharmaceutical industry's demand for cost-effective chirality control in large-volume production.

In analytical characterization, vibrational circular dichroism (VCD) has emerged as a powerful tool for absolute configuration determination of (2S)-4,4-diethoxybutan-2-ol and its derivatives. This addresses frequent researcher inquiries about "stereochemical verification methods." The compound's 1H NMR signature (characteristic quartet at δ 3.5-3.7 ppm for ethoxy groups) serves as a key quality control marker in QC laboratories worldwide.

Future prospects for CAS 169227-25-2 include potential applications in RNA therapeutics manufacturing and ionic liquid formulations. Its structural flexibility allows derivatization into phosphoramidite precursors for oligonucleotide synthesis – a rapidly growing segment responding to mRNA vaccine production needs. These developments position this chiral alcohol as a compound with enduring relevance in evolving chemical landscapes.